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Compound of Interest

Compound Name:
((S)-(-)-2 2/'-

BIS(DIPHENYLPHOSPHIN)-1 1

CAS No.: 149022-25-3

Cat. No.: B1146625 Get Quote

Target Audience: Researchers, Process Chemists, and Drug Development Scientists. Scope:

Prevention, Detection, and Remediation of BINAP Oxidation.

Introduction: The "Silent Killer" of Asymmetric
Catalysis
2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP) is a privileged ligand in asymmetric

catalysis (Ru, Rh, Pd systems).[1] However, its electron-rich phosphorus centers are prone to

oxidation by atmospheric oxygen and solvent-based peroxides.

The Consequence: The formation of BINAP-monoxide and BINAP-dioxide is not merely an

impurity issue; it fundamentally alters the ligand's bite angle and electronic properties. This

leads to:

Catalyst Poisoning: Oxidized species can compete for metal coordination sites, forming

inactive complexes.

Erosion of Enantioselectivity (ee): The "hemilabile" nature of the monoxide creates a non-

rigid chiral pocket, often resulting in racemic or low-ee products.

Stoichiometric Errors: Weighing oxidized ligand results in an incorrect Metal:Ligand ratio,

destabilizing the active catalytic species.
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Detection & Diagnosis (Troubleshooting)
Q: My BINAP is a white solid. How do I know if it is
oxidized without running a full reaction?
A: Visual inspection is insufficient; both BINAP and its oxides are white/off-white solids. 31P

NMR is the only reliable diagnostic tool.

Protocol: Dissolve ~10 mg of ligand in degassed CDCl3 or C6D6 under inert atmosphere.

Species

31P Chemical Shift
(

ppm)

Multiplicity Status

Pure BINAP -15.0 to -17.0
Singlet (s) or Doublet

(d)*
✅ Active

BINAP Monoxide +20.0 to +40.0 Complex Multiplets ❌ Poison

BINAP Dioxide +28.0 to +30.0 Singlet (s) ❌ Inactive

*Note: Doublets may appear due to C-P coupling or atropisomeric interactions depending on

resolution.

Q: I see a small peak at ~29 ppm. Can I still use the
ligand?
A: For high-stakes asymmetric hydrogenation, No. Even 1-2% oxide content can drastically

drop ee% if the oxidized species coordinates more strongly to the metal precursor than the bis-

phosphine. Purify before use (see Section 4).

Prevention: Handling & Solvent Protocols
Q: Does "degassing" really matter if I'm using a
glovebox?
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A: Yes. Solvents brought into a glovebox often retain dissolved O2 unless explicitly degassed

beforehand. Nitrogen sparging is often insufficient for highly sensitive BINAP-Ru/Rh

complexes.

Critical Workflow: The Freeze-Pump-Thaw Cycle
Use this for all reaction solvents (THF, Toluene, DCM).

Solvent in Schlenk Flask 1. Freeze (Liq. N2)
Until Solid

2. Apply High Vacuum
(10-15 min)Remove Headspace Gas 3. Thaw (Warm Water)

Under Static Vacuum
Release Dissolved Gas

Repeat 3x Cycles
Bubbles Visible Backfill w/ Argon

Ready for Use
No Bubbles

Click to download full resolution via product page

Figure 1: The Freeze-Pump-Thaw cycle is the gold standard for removing dissolved oxygen.

Q: Why did my BINAP oxidize in THF even under Argon?
A:Peroxides. Ethers (THF, Diethyl Ether, Dioxane) form peroxides upon storage. These

peroxides act as stoichiometric oxidants, converting Phosphine (

) to Phosphine Oxide (

) even in the absence of air.

The "Peroxide Trap" Protocol:

Test: Use commercially available peroxide test strips (Quantofix®) on your solvent.

Limit: If peroxide > 5 mg/L, do not use for phosphine chemistry. Distill over

Sodium/Benzophenone or pass through an activated alumina column.

Inhibitors: Use BHT-stabilized THF for workups, but be aware BHT can inhibit certain radical-

based catalytic cycles.

Remediation: Purification of Oxidized BINAP
Q: Can I "rescue" oxidized BINAP?
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A: Yes. Unlike alkyl phosphines which are liquids, BINAP crystallizes well. You can remove the

oxide (which is highly polar) using solubility differences.

Method A: Recrystallization (Best for <10% Oxidation)
Principle: BINAP is insoluble in alcohols; BINAP-Oxide is more soluble in polar media or

remains in the mother liquor.

Dissolve: Dissolve crude BINAP in the minimum amount of boiling, degassed Toluene or

DCM (approx. 1 g/5 mL).

Precipitate: Slowly add 2-3 volumes of degassed, hot Methanol or Ethanol.

Cool: Allow to cool slowly to Room Temperature, then to 0°C.

Filter: Filter under Argon/Nitrogen.

Solid: Pure BINAP.

Filtrate: Contains Phosphine Oxides.[2][3][4]

Dry: Vacuum dry for 4 hours to remove lattice solvents.

Method B: Chemical Reduction (Best for >10% Oxidation)
If the ligand is heavily oxidized, recrystallization yields will be poor. Reduce it chemically.[5]

Reagents: Trichlorosilane (

) and Triethylamine (

) in Xylene. Mechanism: The silane deoxygenates the P=O bond, regenerating the P(III) center
with retention of configuration.
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BINAP-Oxide (P=O)

Reagents:
HSiCl3 (Reductant)

Et3N (Base)
Xylene, 100°C

Intermediate:
[R3P-O-SiCl3]-

Regenerated BINAP (P:)

Deoxygenation

Byproduct:
Cl3Si-O-SiCl3 / Siloxanes

Click to download full resolution via product page

Figure 2: Chemical rescue of oxidized phosphine ligands using silane reduction.

Storage Best Practices
Vessel: Store in a tightly sealed Schlenk tube or a vial inside a glovebox.

Atmosphere: Argon is superior to Nitrogen (Argon is heavier than air and forms a "blanket"

over the solid).

Solid State Stability: Solid BINAP is relatively stable in air for short periods (hours), but long-

term storage (months) requires inert gas.

Solution Stability:Never store BINAP in solution for more than 24 hours unless sealed in an

ampoule. Solutions oxidize 100x faster than solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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